Cas no 2228609-34-3 (5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine)

• Product Name: 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine
• CAS No: 2228609-34-3
• MF: C₈H₁₀N₄OS
• MW: 210.256199359894
• CID: 6340044
• PubChem ID: 165852198
• Update Time: 2025-05-26

5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine
• EN300-1997984
• 2228609-34-3
• 5-[2-(dimethylamino)-1,3-thiazol-5-yl]-1,2-oxazol-4-amine

• Inchi： 1S/C8H10N4OS/c1-12(2)8-10-4-6(14-8)7-5(9)3-11-13-7/h3-4H,9H2,1-2H3
• InChI Key： WYZUZVXVHFSONM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1=C(C=NO1)N)N(C)C

Computed Properties

• Exact Mass: 210.05753213g/mol
• Monoisotopic Mass: 210.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.4Ų

Additional information on 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine

Comprehensive Overview of 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine (CAS No. 2228609-34-3): Properties, Applications, and Research Insights

The compound 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine (CAS No. 2228609-34-3) is a heterocyclic organic molecule featuring a unique fusion of thiazole and oxazole rings, which has garnered significant attention in pharmaceutical and materials science research. Its structural complexity, characterized by the presence of a dimethylamino substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine due to their broad-spectrum biological activities. Computational studies, including molecular docking and QSAR modeling, suggest its affinity for modulating enzyme pathways linked to inflammation and cancer. These findings resonate with trending searches such as "new kinase inhibitors 2024" and "thiazole derivatives in drug design," reflecting its relevance in cutting-edge research. Moreover, its photophysical properties are being investigated for applications in organic electronics, a hot topic in sustainable technology.

The synthesis of CAS No. 2228609-34-3 typically involves multi-step reactions, including cyclocondensation and functional group interconversion, as documented in peer-reviewed journals. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity, a critical factor for reproducibility in academic and industrial labs. Notably, its stability under physiological conditions has prompted inquiries into "improving oral bioavailability of thiazole-based drugs," a frequent query among medicinal chemists. This aligns with the broader trend of optimizing ADME profiles in preclinical development.

From an industrial perspective, 5-2-(dimethylamino)-1,3-thiazol-5-yl-1,2-oxazol-4-amine is cataloged by major chemical suppliers as a building block for high-value scaffolds. Its commercial availability supports rapid prototyping in combinatorial chemistry, addressing the need for accelerated hit-to-lead processes. Environmental considerations are also paramount, with studies exploring green synthesis routes to reduce waste—a topic frequently searched alongside "sustainable heterocyclic chemistry." Regulatory compliance, including REACH and GMP standards, further underscores its safe handling protocols.

Emerging applications of this compound extend to agrochemicals, where its thiazole-oxazole hybrid structure shows promise in developing next-generation crop protection agents. This intersects with popular searches like "eco-friendly pesticides" and "nitrogen-containing bioactive compounds." Collaborative efforts between academia and agrochemical industries are leveraging its mode of action to combat resistance in plant pathogens, a pressing global challenge.

In conclusion, CAS No. 2228609-34-3 exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted roles—from drug discovery to material science—highlight its strategic importance. As research progresses, this compound is poised to address critical gaps in therapeutics and sustainable technologies, making it a focal point for interdisciplinary studies. For researchers, staying updated on its latest developments via platforms like SciFinder or PubMed is essential to harness its full potential.